Cas no 150884-51-8 (tert-Butyl 4-cyanobenzylidenecarbamate)

• Product Name: tert-Butyl 4-cyanobenzylidenecarbamate
• CAS No: 150884-51-8
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• MDL: MFCD00798172
• CID: 99766
• PubChem ID: 44190182
• Update Time: 2025-04-18

tert-Butyl 4-cyanobenzylidenecarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-cyanobenzylidenecarbamate
• Carbamic acid,N-[(4-cyanophenyl)methylene]-, 1,1-dimethylethyl ester
• tert-butyl (NE)-N-[(4-cyanophenyl)methylidene]carbamate
• (4-cyanobenzylidene)-carbamic acid tert-butyl ester
• 4-Cyano-N-Boc-benzaldimine
• AC-6558
• N-tert-butyl 4-cyanobenzylidenecarbamate
• S01-0783
• (4-CYANO-BENZYLIDENE)-CARBAMIC ACID TERT-BUTYL ESTER
• 150884-51-8
• (4-CYAnobenZYLIDENE)carbaMIC ACID tert-butyl ESTER
• DTXSID20657813
• tert-Butyl4-cyanobenzylidenecarbamate
• AKOS015917114
• tert-Butyl [(E)-(4-cyanophenyl)methylidene]carbamate
• SCHEMBL17048612
• Carbamic acid, N-[(4-cyanophenyl)methylene]-, 1,1-dimethylethyl ester

• MDL： MFCD00798172
• Inchi： 1S/C13H14N2O2/c1-13(2,3)17-12(16)15-9-11-6-4-10(8-14)5-7-11/h4-7,9H,1-3H3/b15-9+
• InChI Key： RALNCPSAHALXIV-OQLLNIDSSA-N
• SMILES： O(C(/N=C/C1C=CC(C#N)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 230.10600
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• PSA: 62.45000
• LogP: 2.91228

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles